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Compound of Interest

Compound Name: L-Proline-13C5,15N

Cat. No.: B12059144

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate safety and logistical information for
handling L-Proline-13C5,15N, a stable isotope-labeled amino acid crucial for a range of
applications from metabolic research to proteomics.[1][2][3] Adherence to these operational
and disposal plans will help maintain a safe laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling L-Proline-13C5,15N, a systematic approach to personal protection is critical.
The following PPE is recommended to minimize exposure and ensure personal safety.

Eye and Face Protection:

» Wear safety glasses with side shields or tightly sealed goggles to protect against dust
particles.[4]

o For operations with a higher risk of splashing or dust generation, a face shield should be
used in conjunction with goggles.[4]

Skin Protection:

¢ Gloves: Chemical-resistant gloves are mandatory. The specific type should be chosen based
on the amount and concentration of the substance being handled.
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o Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.
The extent of body protection should be determined by a risk assessment of the specific
procedure.

Respiratory Protection:
« In situations where dust formation is likely, a NIOSH/CEN approved respirator is necessary.

» For major spills or in environments with inadequate ventilation, a self-contained breathing
apparatus should be used.

Quantitative Safety and Handling Data

For quick reference, the following table summarizes the key safety and logistical information for
L-Proline-13C5,15N.
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Parameter Specification Source

Physical Form Powder

Refrigerated (+2°C to +8°C) or
Storage Temperature
Room Temperature

Storage Conditions Protect from light

6 — 7 at 115 g/l at 25 °C (77

H
p °F)

Melting Point 228 °C (decomposes)

Acute toxicity, Oral (Category
4)

GHS Hazard Classification

Hazard Statements H302: Harmful if swallowed

P264: Wash skin thoroughly
after handlingP270: Do not
eat, drink or smoke when using
this productP301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwellP330: Rinse

Precautionary Statements

mouthP501: Dispose of
contents/ container to an

approved waste disposal plant

Procedural Guidance for Safe Handling and
Disposal

Operational Plan: Step-by-Step Handling

o Preparation: Before handling, ensure that the work area is clean and that all necessary PPE
is readily available and in good condition. An eyewash station and safety shower should be
accessible.
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Engineering Controls: Work in a well-ventilated area. For procedures that may generate dust,
use a fume hood or provide appropriate exhaust ventilation.

Weighing and Transfer: When weighing or transferring the powder, do so carefully to
minimize dust formation.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid
splashing.

Hygiene Practices: Always wash hands thoroughly after handling the substance, before
breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory.

Disposal Plan: Managing L-Proline-13C5,15N Waste

As a stable isotope-labeled compound, L-Proline-13C5,15N does not present a radiological

hazard. Therefore, its disposal should follow standard procedures for chemical waste.

Waste Collection: Collect waste material in a suitable, clearly labeled, and closed container.

Waste Segregation: Do not mix with other waste streams unless permitted by your
institution's waste management guidelines.

Disposal Route: Dispose of the waste through an approved waste disposal plant. Adhere to
all local, state, and federal regulations for chemical waste disposal.

Contaminated Materials: Any materials, such as gloves or wipes, that come into contact with
the chemical should be disposed of as chemical waste.

Workflow for Safe Handling of L-Proline-13C5,15N

The following diagram illustrates the logical workflow for the safe handling of L-Proline-

13C5,15N, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of L-Proline-13C5,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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